Cas no 16539-51-8 (N-(4-Chloro-2-methoxyphenyl)-3-oxobutanamide)

• Product Name: N-(4-Chloro-2-methoxyphenyl)-3-oxobutanamide
• CAS No: 16539-51-8
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 2658507
• PubChem ID: 2392357
• Update Time: 2025-10-18

N-(4-Chloro-2-methoxyphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-2'-methoxyacetoacetanilide
• 2-Acetyl-N-(2-methoxy-4-chlorophenyl)acetamide
• N-(4-Chloro-2-methoxyphenyl)-3-oxobutanamide
• AKOS000115061
• SCHEMBL10624511
• MFCD03966902
• N-(4-Chloro-2-methoxy-phenyl)-3-oxo-butyramide
• G19455
• EN300-01477
• 16539-51-8

• Inchi： 1S/C11H12ClNO3/c1-7(14)5-11(15)13-9-4-3-8(12)6-10(9)16-2/h3-4,6H,5H2,1-2H3,(H,13,15)
• InChI Key： DEUYYSQQVMVIDJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)NC(CC(C)=O)=O

Computed Properties

• Exact Mass: 241.0505709Da
• Monoisotopic Mass: 241.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Additional information on N-(4-Chloro-2-methoxyphenyl)-3-oxobutanamide

Comprehensive Overview of N-(4-Chloro-2-methoxyphenyl)-3-oxobutanamide (CAS No. 16539-51-8): Properties, Applications, and Industry Insights

N-(4-Chloro-2-methoxyphenyl)-3-oxobutanamide, identified by its CAS No. 16539-51-8, is a specialized organic compound with a unique molecular structure. This compound features a chloro-substituted methoxyphenyl group linked to a 3-oxobutanamide moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its synthesis and applications have gained attention due to its potential as an intermediate in the development of bioactive molecules.

In recent years, the demand for high-purity chemical intermediates like N-(4-Chloro-2-methoxyphenyl)-3-oxobutanamide has surged, driven by advancements in drug discovery and crop protection technologies. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods and green chemistry principles to produce such compounds efficiently. This aligns with global trends toward environmentally friendly and cost-effective chemical processes.

The compound's physicochemical properties, including its solubility, melting point, and stability, are critical for its application in formulation development. For instance, its moderate polarity makes it suitable for use in organic solvents, which is advantageous for laboratory and industrial-scale reactions. Additionally, its structural versatility allows for further derivatization, enabling the creation of novel compounds with tailored functionalities.

One of the most searched topics related to CAS No. 16539-51-8 is its role in pharmaceutical intermediates. Users often inquire about its potential in synthesizing anti-inflammatory or antimicrobial agents. While specific applications are still under investigation, preliminary studies suggest its utility in designing molecules with bioactive properties. This has sparked interest among medicinal chemists and biotech startups exploring niche markets.

Another area of interest is the compound's relevance to agrochemical formulations. With the growing need for sustainable pest control solutions, researchers are evaluating derivatives of N-(4-Chloro-2-methoxyphenyl)-3-oxobutanamide for their efficacy as herbicides or fungicides. This aligns with the broader industry shift toward precision agriculture and reduced environmental impact.

From a synthetic chemistry perspective, the compound's preparation often involves multi-step reactions, including acylation and chlorination processes. Optimizing these steps for yield improvement and waste reduction is a common focus in peer-reviewed literature. Recent advancements in catalytic methods have further enhanced the efficiency of its production.

In the context of regulatory compliance, N-(4-Chloro-2-methoxyphenyl)-3-oxobutanamide is generally regarded as safe for research and industrial use when handled according to standard laboratory safety protocols. However, users frequently search for material safety data sheets (MSDS) and handling guidelines to ensure proper storage and disposal. This underscores the importance of transparent documentation in the chemical supply chain.

The compound's market availability and supply chain dynamics are also trending topics. With the rise of e-commerce platforms for chemicals, buyers often seek reliable suppliers offering high-purity grades of CAS No. 16539-51-8. Quality assurance, including analytical testing and batch consistency, is a key consideration for procurement teams.

Looking ahead, the future of N-(4-Chloro-2-methoxyphenyl)-3-oxobutanamide lies in its integration into innovative research and industrial applications. As the scientific community continues to explore its potential, collaborations between academia and industry will likely drive new discoveries. Whether in pharmaceuticals, agrochemicals, or material science, this compound exemplifies the intersection of chemistry and innovation.